Cas no 219763-81-2 (4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile)

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile structure
219763-81-2 structure
Product Name:4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
CAS No:219763-81-2
Molecular Formula:C14H12N2O4
Molecular Weight:272.25608
CID:843178

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Properties

Names and Identifiers

    • 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
    • 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzonitrile
    • Benzonitrile, 4-[[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino]-
    • InChIKey: LTZACGNRKOUJKO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H12N2O4/c1-14(2)19-12(17)11(13(18)20-14)8-16-10-5-3-9(7-15)4-6-10/h3-6,8,16H,1-2H3
    • SMILES: CC1(C)OC(=O)C(=CNC2=CC=C(C=C2)C#N)C(=O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 20

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BLY8-100mg
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]-
219763-81-2 95%
100mg
$170.00
A2B Chem LLC
AF40864-1mg
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
219763-81-2 95
1mg
$73.00 2024-04-20
Aaron
AR00BM6K-100mg
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]-
219763-81-2 95%
100mg
$178.00
abcr
AB592514-100mg
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile; .
219763-81-2
100mg
€324.60
Alichem
A019093080-1g
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
219763-81-2 95%
1g
$540.00 2023-09-02
Chemenu
CM152853-1g
4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
219763-81-2 95%
1g
$580 2021-08-05
Crysdot LLC
CD12095363-1g
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
219763-81-2 95+%
1g
$614 2024-07-24
eNovation Chemicals LLC
Y1260148-100mg
Benzonitrile, 4-[[(2,2-diMethyl-4,6-dioxo-1,3-dioxan-5-ylidene)Methyl]aMino]-
219763-81-2 95%
100mg
$210 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1201373-1g
4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
219763-81-2 95+%
1g
¥5733 2023-04-14

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:219763-81-2)4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
A1222078
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):192/309/588